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An In-depth Technical Guide to Iodomethane-13C
For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodomethane-13C (¹³CH₃I) is a stable, isotopically labeled form of iodomethane, where the

standard carbon-12 atom is replaced with a carbon-13 isotope. This substitution makes it an

invaluable tool in a variety of scientific disciplines, particularly in organic chemistry,

biochemistry, and pharmaceutical development. Its primary utility lies in its role as a

methylating agent and as a tracer for the methyl group in metabolic and mechanistic studies.

The presence of the ¹³C isotope allows for the tracking and quantification of molecules using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry

(MS).[1][2] This guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of Iodomethane-13C, its applications, and essential safety and

handling information.

Physical and Chemical Properties
The physical and chemical properties of Iodomethane-13C are very similar to its unlabeled

counterpart, with the key difference being its molecular weight due to the heavier carbon

isotope.
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Property Value

Molecular Formula ¹³CH₃I[3]

Molecular Weight 142.93 g/mol [4]

CAS Number 4227-95-6[4]

Appearance Colorless liquid[1]

Melting Point -66.5 °C

Boiling Point 42 °C[5]

Density 2.290 g/mL at 25 °C

Refractive Index n20/D 1.5293

Vapor Pressure 407.733 mmHg @ 20 °C[6] or 6.35 psi (20 °C)

Vapor Density 4.89 (vs air)

Isotopic Purity ≥99 atom % ¹³C[4]

Chemical Purity ≥99% (CP)

Solubility Mixes with water[6]

Stability
Light and moisture sensitive; often contains

copper as a stabilizer[7][8]

Chemical Reactivity and Applications
Iodomethane-13C is a potent methylating agent used to introduce a ¹³C-labeled methyl group

into a wide range of organic molecules. The carbon-iodine bond is relatively weak, making the

iodine a good leaving group in nucleophilic substitution reactions.

Key Applications:

NMR Spectroscopy: Iodomethane-13C is used to synthesize ¹³C-enriched compounds.[5]

The ¹³C nucleus is NMR-active, and its incorporation into molecules allows for detailed

structural elucidation and the study of molecular dynamics.[9] It is particularly useful in the

analysis of large proteins where specific amino acids can be isotopically labeled.[5]
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Mass Spectrometry: The defined mass shift of M+1 compared to the unlabeled compound

makes it an excellent tool for tracer studies in metabolism and pharmacokinetics (DMPK).[2]

By administering a ¹³C-labeled drug, researchers can track its metabolic fate and identify

metabolites with high confidence.[2][9] This is also applied in "microtracer" studies to

determine key pharmacokinetic parameters.[2]

Mechanistic Studies: It is employed to investigate reaction mechanisms, such as in the Heck

reaction, by tracking the path of the methyl group.[5]

Glycomics: In a technique known as isotopic permethylation, Iodomethane-13C is used for

the relative quantification of glycans in mass spectrometry analysis.

Spectroscopic Properties
¹H NMR: The proton NMR spectrum of Iodomethane-13C shows a doublet for the methyl

protons due to coupling with the ¹³C nucleus (¹J_CH).

¹³C NMR: The carbon-13 NMR spectrum displays a quartet for the ¹³C-labeled carbon due to

coupling with the three attached protons. The chemical shift is a key identifier.[10][11]

Mass Spectrometry: In mass spectrometry, molecules labeled with Iodomethane-13C will

exhibit a molecular ion peak one mass unit higher than their unlabeled counterparts,

facilitating their identification and quantification.

Experimental Protocols
General Protocol for ¹³C-Methylation of a Phenolic
Substrate
This protocol describes a general method for the O-methylation of a phenol using

Iodomethane-13C.

Materials:

Phenolic substrate

Iodomethane-13C
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Potassium carbonate (K₂CO₃) or another suitable base

Acetone or Dimethylformamide (DMF) as solvent

Stir plate and stir bar

Round bottom flask

Condenser (if heating)

Standard workup and purification equipment (separatory funnel, rotary evaporator, column

chromatography supplies)

Procedure:

Reaction Setup: In a clean, dry round bottom flask, dissolve the phenolic substrate (1

equivalent) in acetone or DMF.

Base Addition: Add anhydrous potassium carbonate (1.5-2 equivalents) to the solution.

Addition of Iodomethane-13C: Add Iodomethane-13C (1.1-1.2 equivalents) to the reaction

mixture.

Reaction: Stir the mixture at room temperature or heat to a moderate temperature (e.g., 50-

60 °C) under an inert atmosphere (e.g., nitrogen or argon) until the reaction is complete, as

monitored by Thin Layer Chromatography (TLC).

Workup:

Cool the reaction mixture to room temperature.

Filter off the solid base and wash with the solvent.

Remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the residue in an organic solvent like ethyl acetate and wash with water and

brine.
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solution. Purify the crude product

by column chromatography on silica gel to obtain the pure ¹³C-methylated product.

Analysis: Confirm the structure and isotopic incorporation of the final product using ¹H NMR,

¹³C NMR, and mass spectrometry.

Reaction Preparation Reaction Workup & Purification Analysis

Dissolve Substrate
(e.g., Phenol) in Solvent

Add Base
(e.g., K₂CO₃) Add Iodomethane-13C Stir at RT or Heat

(Monitor by TLC) Filter and Evaporate Aqueous Workup Purify by Chromatography Confirm Structure by
NMR and Mass Spec

Click to download full resolution via product page

Caption: Experimental workflow for ¹³C-methylation using Iodomethane-13C.

Safety and Handling
Iodomethane-13C is a hazardous chemical and must be handled with appropriate safety

precautions.[6]

Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[7][10] It is also harmful in

contact with skin and can cause skin irritation and burns.[6][10]

Carcinogenicity: It is suspected of causing cancer.[7][10]

Handling:

Always work in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[12]

Avoid inhalation of vapors.[7]
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Avoid contact with skin and eyes.[6] In case of contact, flush immediately with plenty of

water.[6]

Storage:

Store in a cool, dry, well-ventilated place between 2-8°C.[8]

Keep containers tightly sealed and protected from light.[7]

It is often stabilized with copper wire.[8]

Do not use aluminum or galvanized containers.[6]
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Caption: Key properties and applications of Iodomethane-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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